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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Fluoro-4-nitrobenzaldehyde, a key intermediate in the synthesis of various pharmaceutical
and agrochemical compounds. Due to the limited availability of published experimental spectra
for this specific molecule, this guide presents a detailed analysis based on predicted data and
established spectroscopic principles derived from closely related analogs. The information
herein is intended to serve as a valuable reference for the identification, characterization, and
quality control of 2-Fluoro-4-nitrobenzaldehyde in a research and development setting.

Molecular Structure and Properties

2-Fluoro-4-nitrobenzaldehyde possesses a molecular formula of C7H4FNOs and a molecular
weight of 169.11 g/mol .[1][2] The presence of a fluorine atom, a nitro group, and an aldehyde
functional group on the benzene ring results in a unique electronic environment, which is
reflected in its spectroscopic characteristics.

Predicted Spectroscopic Data
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The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 2-Fluoro-4-nitrobenzaldehyde. These predictions

are based on computational models and analysis of spectral data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Data (500 MHz, CDCIs)

Chemical Shift (5,

Coupling Constant

opm) Multiplicity (3, H2) Assignment
~10.4 S H-C=0

~8.2 d ~8.5 H-6

~8.0 dd ~8.5,~2.0 H-5

~7.9 d ~2.0 H-3

Note: The chemical shifts of the aromatic protons are influenced by the electron-withdrawing

effects of the nitro and aldehyde groups, and the electron-donating/withdrawing nature of the

fluorine atom.

Table 2: Predicted 3C NMR Data (125 MHz, CDCls)

Chemical Shift (0, ppm) Assignment
~188 C=0

~165 (d, 2JCF = 260 Hz) C-F

~150 C-NO2

~135 C-1

~129 (d, 3JCF = 8 Hz) c-3

~125 (d, 2JCF = 25 Hz) C-5

~115 (d, 2JCF = 20 Hz) C-6
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Note: The carbon attached to the fluorine will appear as a doublet due to C-F coupling. Long-

range C-F couplings may also be observed for other carbons.

Table 3: Predicted °F NMR Data (470 MHz, CDClIs)

Chemical Shift (6, ppm)

Assignment

~-110

Ar-F

Note: The chemical shift is relative to a standard such as CFCls.

Infrared (IR) Spectroscopy

Table 4: Predicted IR Absorption Bands

Wavenumber (cm~?) Intensity Assignment
~3100 - 3000 Medium Aromatic C-H stretch
Aldehyde C-H stretch (Fermi
~2850, ~2750 Weak
doublet)
~1710 Strong C=0 stretch (aldehyde)
~1610, ~1470 Medium-Strong Aromatic C=C stretch
Asymmetric and symmetric
~1530, ~1350 Strong
NO:2 stretch
~1250 Strong C-F stretch
~850 Strong C-H out-of-plane bend

Mass Spectrometry (MS)

Table 5: Predicted Mass Spectrometry Fragmentation
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miz Interpretation

169 [M]* (Molecular ion)
168 [M-HJ*

140 [M-CHOJ*

123 [M-NO2]*

95 [M-CHO-NO2]*

75 [CeHaF]*

Note: The fragmentation pattern is characteristic of substituted benzaldehydes, with initial
losses of the formyl and nitro groups being prominent.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of 2-Fluoro-4-
nitrobenzaldehyde.

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of 2-Fluoro-4-nitrobenzaldehyde in
0.6-0.7 mL of deuterated chloroform (CDCIsz). Add a small amount of tetramethylsilane (TMS)
as an internal standard (0O ppm).

e Instrumentation: Utilize a 500 MHz NMR spectrometer.
e 1H NMR Acquisition:

o Acquire the spectrum with a 90° pulse.

o

Set the spectral width to cover the range of 0-12 ppm.

[¢]

Use a relaxation delay of 1-2 seconds.

[¢]

Collect a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.
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e 13C NMR Acquisition:

o

Acquire the spectrum using a proton-decoupled pulse sequence.

[¢]

Set the spectral width to cover the range of 0-200 ppm.

[¢]

Use a longer relaxation delay (e.g., 2-5 seconds).

[e]

A larger number of scans (e.g., 1024 or more) will be required due to the low natural
abundance of 13C.

e 19F NMR Acquisition:
o Acquire the spectrum with a 90° pulse.

o Set the spectral width to an appropriate range for aromatic fluorine compounds (e.g., -100
to -130 ppm).

o Use a relaxation delay of 1-2 seconds.

o Data Processing: Process the raw data by applying a Fourier transform, phase correction,
and baseline correction. Integrate the signals in the *H NMR spectrum to determine the
relative proton ratios.

IR Spectroscopy

o Sample Preparation (Solid): Prepare a KBr (potassium bromide) pellet by grinding a small
amount (1-2 mg) of 2-Fluoro-4-nitrobenzaldehyde with approximately 100-200 mg of dry
KBr powder. Press the mixture into a thin, transparent disk using a hydraulic press.
Alternatively, for a quicker analysis, a solid sample can be analyzed using an Attenuated
Total Reflectance (ATR) accessory.

e Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.
e Acquisition:

o Record a background spectrum of the empty sample compartment (or the clean ATR
crystal).
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o Place the KBr pellet or the solid sample on the ATR crystal in the sample holder.
o Record the sample spectrum over the range of 4000-400 cm~1,

o Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Data Processing: The instrument software will automatically ratio the sample spectrum
against the background spectrum to produce the final absorbance or transmittance
spectrum.

Mass Spectrometry

Sample Preparation: Dissolve a small amount of 2-Fluoro-4-nitrobenzaldehyde in a
suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1
mg/mL.

Instrumentation: A mass spectrometer equipped with an Electron lonization (EIl) source is
typically used for the analysis of small, volatile molecules.

Acquisition:

o Introduce the sample into the ion source, often via a direct insertion probe or through a
gas chromatograph (GC-MS).

o Set the ionization energy to 70 eV.
o Scan a mass range appropriate for the compound (e.g., m/z 40-200).

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to
confirm the structure of the compound.

Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a solid

organic compound like 2-Fluoro-4-nitrobenzaldehyde.
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Caption: General workflow for the spectroscopic analysis of 2-Fluoro-4-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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